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Compound of Interest

Manganese(ll) bromide
Compound Name:
tetrahydrate

Cat. No.: B154674

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
characteristics of manganese(ll) bromide tetrahydrate (MnBrz:4H20). It is intended to be a
core resource for professionals in research, development, and manufacturing who utilize this
versatile inorganic compound. This document details the material's properties, synthesis,
chemical behavior, and safety protocols, with quantitative data presented in structured tables
and key processes illustrated through diagrams.

Physical and Chemical Characteristics

Manganese(ll) bromide tetrahydrate is a pale pink to reddish crystalline solid.[1][2] It is
known for its hygroscopic nature, readily absorbing moisture from the atmosphere.[2] This
compound is highly soluble in water and also shows solubility in alcohols like ethanol.[2]

Table of Physical Properties
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Property Value References

Molecular Formula MnBr2:4H20 [3]

Molecular Weight 286.81 g/mol [3]
Pink to orange/red crystalline

Appearance ] [11[2]
solid

Melting Point 64 °C (decomposes) [4]

o 146 g/100 mL at 20 °C (for

Solubility in Water [4]
anhydrous)
Orthorhombic (for trans-

Crystal System [5]
MnBr2-4H20)

Space Group Cmcm (for trans-MnBrz-4H20) [5]

Table of Chemical Identifiers

Identifier Value References

CAS Number 10031-20-6 [2][4]

PubChem CID 19915385 [4]

EC Number 629-337-7 [4]
HHDPJRSXPOGIOP-

InChl Key [4]
UHFFFAOYSA-L

SMILES 0.0.0.0.[Mn+2].[Br-].[Br-] [4]

Chemical Reactivity and Applications

Manganese(ll) bromide serves as a versatile reagent and precursor in various chemical

transformations. It is a source of manganese(ll) ions and acts as a catalyst in numerous

organic reactions. Its applications span organic synthesis, materials science, and biochemistry.

e Catalysis: Anhydrous MnBrz is employed as a catalyst in C-H bond alkylation and other

cross-coupling reactions, offering an inexpensive alternative to precious metal catalysts.[6]
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» Materials Science: It is a precursor for the synthesis of manganese-based hybrid materials,
such as (TBA)2MnBra (TBA = tetrabutylammonium), which exhibit potential in optoelectronic
applications like UV photodetection due to their stable green light emission.[1] It is also used
to prepare manganese oxide materials for batteries and pigments.

o Chemical Synthesis: The compound is a common starting material for the synthesis of other
manganese complexes and coordination polymers.

o Biochemical Research: It is utilized in studies involving manganese-dependent enzymes as
a source of Mn2* ions.

Experimental Protocols

This section provides detailed methodologies for the synthesis of MnBr2:4H20 and a
representative catalytic application.

Synthesis of Manganese(ll) Bromide Tetrahydrate

Manganese(ll) bromide tetrahydrate can be synthesized through the reaction of
manganese(ll) carbonate with hydrobromic acid. This acid-base reaction yields the soluble
manganese(ll) bromide, carbon dioxide, and water. Subsequent crystallization from the
agueous solution affords the tetrahydrate form.

Reaction: MNnCOs(s) + 2HBr(aq) — MnBrz(aq) + H20(l) + CO2(g)
Protocol:

o Reaction Setup: In a fume hood, add a stoichiometric amount of manganese(ll) carbonate
powder to a stirred aqueous solution of 48% hydrobromic acid in a glass beaker. The
addition should be performed slowly to control the effervescence from CO2 evolution.

o Reaction Completion: Continue stirring the mixture at room temperature until all the
manganese carbonate has reacted and gas evolution ceases. The resulting solution will be a
pale pink.

« Filtration: Filter the solution to remove any unreacted starting material or solid impurities.
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» Crystallization: Gently heat the filtrate to concentrate the solution. Allow the concentrated
solution to cool slowly to room temperature, followed by further cooling in an ice bath to

induce crystallization.

e |solation and Drying: Collect the pink crystals of MnBrz:4H20 by vacuum filtration. Wash the
crystals with a small amount of cold deionized water, followed by a cold ethanol wash. Dry

the product under vacuum at room temperature.
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Synthesis Workflow: MnBrz-4H20
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Thermal Decomposition Pathway

(MnBr2-4H20(S))

A (T1 > 64°C)

(MnBrz-ZHzO(S) + 2H20(g))

A (T2)

(MI’IBI’Z(S) + 2HzO(g))

A (T3 > 698°C)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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mnbr2-4h20]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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